Cas no 135322-01-9 (3-{(tert-butoxy)carbonylamino}-4-hydroxybenzoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-4-hydroxybenzoic acid
• CAS No: 135322-01-9
• MF: C₁₂H₁₅NO₅
• MW: 253.251203775406
• CID: 900621
• PubChem ID: 54495816
• Update Time: 2026-04-29

3-{(tert-butoxy)carbonylamino}-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((tert-Butoxycarbonyl)amino)-4-hydroxybenzoic acid
• 3-(Boc-amino)-4-hydroxybenzoic acid
• 4-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• 3-{(tert-butoxy)carbonylamino}-4-hydroxybenzoic acid

• Inchi： InChI=1S/C12H15NO5/c1-12(2,3)18-11(17)13-8-6-7(10(15)16)4-5-9(8)14/h4-6,14H,1-3H3,(H,13,17)(H,15,16)
• InChI Key： XYZXKCPZRILCCL-UHFFFAOYSA-N
• SMILES： CC(C)(OC(NC1=C(O)C=CC(C(O)=O)=C1)=O)C

Computed Properties

• Exact Mass: 253.09505
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 95.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters